Cas no 1006471-49-3 (2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile)

2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile structure
1006471-49-3 structure
Product Name:2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile
CAS No:1006471-49-3
MF:C6H3ClF3N3
MW:209.556329965591
MDL:MFCD04969710
CID:1127058
PubChem ID:19620697
Update Time:2025-04-20

2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • [4-chloro-3-(trifluoromethyl)-1h-pyrazol-1-yl]acetonitrile
    • 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile
    • EN300-229467
    • [4-CHLORO-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]METHYL CYANIDE
    • AKOS000309845
    • 2-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile
    • BBL039939
    • STK349589
    • 1006471-49-3
    • 2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile
    • 2-[4-chloro-3-(trifluoromethyl)pyrazol-1-yl]acetonitrile
    • CS-0266312
    • MDL： MFCD04969710
    • Inchi： 1S/C6H3ClF3N3/c7-4-3-13(2-1-11)12-5(4)6(8,9)10/h3H,2H2
    • InChI Key： WMRPBXWMZHXJRJ-UHFFFAOYSA-N
    • SMILES： ClC1=CN(CC#N)N=C1C(F)(F)F

Computed Properties

  • Exact Mass: 208.9967593g/mol
  • Monoisotopic Mass: 208.9967593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.6Ų

2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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Enamine
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Enamine
EN300-229467-0.25g
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Enamine
EN300-229467-0.5g
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Enamine
EN300-229467-1.0g
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Enamine
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 $1038.0 2024-06-20

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